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Compound of Interest

Compound Name: 1-Bromo-1,1-dichloroacetone

Cat. No.: B15549676 Get Quote

Technical Guide: 1-Bromo-1,1-dichloroacetone
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety data sheet information for 1-Bromo-
1,1-dichloroacetone and related compounds. It is intended for informational purposes for

researchers and professionals in laboratory settings. This is not a substitute for a certified

Safety Data Sheet (SDS). Always consult the specific SDS for the material you are using before

handling. 1-Bromo-1,1-dichloroacetone is identified as a chlorine dioxide disinfection

byproduct found in drinking water.[1][2][3]

Hazard Identification and Classification
Based on data from structurally similar compounds, 1-Bromo-1,1-dichloroacetone is

anticipated to be a hazardous substance. The following tables summarize the potential

hazards.

GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[4]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[4]

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled.[4]

Skin Corrosion/Irritation Category 1B / 2

H314: Causes severe skin

burns and eye damage.[4] /

H315: Causes skin irritation.[5]

Serious Eye Damage/Eye

Irritation
Category 1 / 2

H318: Causes serious eye

damage.[6] / H319: Causes

serious eye irritation.[5]

Flammable Liquids Category 4 H227: Combustible liquid.[4]

Aquatic Hazard (Acute) Category 1
H400: Very toxic to aquatic life.

[6]

Aquatic Hazard (Chronic) Category 1
H410: Very toxic to aquatic life

with long lasting effects.[4][6]

Note: This classification is inferred from related compounds like 1,3-dichloroacetone and

bromoacetone.

Hazard Pictograms (Anticipated)
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Pictogram Description

Skull and Crossbones Acute Toxicity (fatal or toxic)

Corrosion Skin Corrosion, Serious Eye Damage

Exclamation Mark Skin Irritation, Eye Irritation

Health Hazard
Respiratory Sensitizer, Carcinogen, etc.

(potential)

Environment Hazardous to the Aquatic Environment

Flame Flammable

Physical and Chemical Properties
The following table summarizes the known or predicted physical and chemical properties of 1-
Bromo-1,1-dichloroacetone and a related compound.

Property Value Source

Molecular Formula C₃H₃BrCl₂O [1]

Molecular Weight 205.87 g/mol [1]

Appearance
Colorless to pale yellow liquid

(anticipated)
[7]

Boiling Point 137 °C (for Bromoacetone) [7][8]

Flash Point 51 °C (for Bromoacetone) [8]

Density
1.634 g/cm³ (for

Bromoacetone)
[7]

Solubility

Very slightly soluble in water.

Soluble in ether, alcohols,

benzene, acetone.[8]
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Experimental Protocols: Safe Handling and
Emergency Procedures
Given the anticipated high toxicity and corrosivity, stringent safety protocols must be followed.

Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[5][9]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.

[10]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[10] Work under a chemical fume

hood is mandatory.[4]

Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.[4][10]

Ensure that eyewash stations and safety showers are close to the workstation location.[10]

Spill and Leak Procedures

Evacuate: Immediately evacuate personnel from the spill area.[11]

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with inert material (e.g., vermiculite, dry sand, or earth) and

place it in a sealed container for disposal.[11] Do not let the product enter drains.[4]

Decontamination: Clean the spill area thoroughly.
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Waste Disposal: Dispose of contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[11]

First Aid Measures
Immediate medical attention is required for all routes of exposure.[10]

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, perform artificial respiration. Seek

immediate medical attention.[12][13]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing. Seek immediate medical

attention.[10][12]

Eye Contact

Immediately rinse the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek

immediate medical attention.[10][12]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[10][13][14]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or

water spray.[10]

Hazards from Combustion: Hazardous decomposition products include carbon monoxide,

carbon dioxide, hydrogen chloride gas, and hydrogen bromide.[10] Containers may explode

when heated.[10][11]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[10]
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Toxicological Information
Detailed toxicological data for 1-Bromo-1,1-dichloroacetone is not readily available. However,

related compounds are known to be highly toxic and lachrymatory (tear-inducing).[7][11] It is

anticipated to be harmful if swallowed, in contact with skin, and fatal if inhaled.[4][9]
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Caption: Logical workflow for hazard identification and response when handling hazardous

chemicals.
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Caption: A generalized experimental workflow for handling hazardous chemicals like 1-Bromo-
1,1-dichloroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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